Cas no 736091-94-4 (3-(4-Methylphenyl)oxirane-2-carboxylic acid)

• Product Name: 3-(4-Methylphenyl)oxirane-2-carboxylic acid
• CAS No: 736091-94-4
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 4716565
• Update Time: 2025-05-25

3-(4-Methylphenyl)oxirane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methylphenyl)oxirane-2-carboxylic acid
• 3-(4-Methylphenyl)oxiranecarboxylic acid

• Inchi： 1S/C10H10O3/c1-6-2-4-7(5-3-6)8-9(13-8)10(11)12/h2-5,8-9H,1H3,(H,11,12)
• InChI Key： KYFKCKUXXZSOTF-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)C1C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 3-(4-Methylphenyl)oxirane-2-carboxylic acid

Comprehensive Overview of 3-(4-Methylphenyl)oxirane-2-carboxylic acid (CAS No. 736091-94-4): Properties, Applications, and Industry Insights

3-(4-Methylphenyl)oxirane-2-carboxylic acid (CAS 736091-94-4) is a specialized epoxide-containing carboxylic acid derivative that has garnered significant attention in pharmaceutical and fine chemical research. This compound, characterized by its oxirane ring and 4-methylphenyl substituent, serves as a versatile intermediate in organic synthesis. Its molecular structure combines reactivity from both the epoxide and carboxyl functional groups, enabling diverse transformations under controlled conditions.

In recent years, the demand for epoxide derivatives like 736091-94-4 has surged due to their role in developing chiral building blocks for drug discovery. Researchers frequently search for "synthesis of 3-(4-Methylphenyl)oxirane-2-carboxylic acid" or "CAS 736091-94-4 applications," reflecting industry interest in its synthetic pathways and utility. The compound’s stereoselective reactivity makes it valuable for constructing complex molecules, particularly in asymmetric catalysis and API intermediates.

From a physicochemical perspective, 3-(4-Methylphenyl)oxirane-2-carboxylic acid typically presents as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, a critical factor given its use in high-value applications. Environmental and regulatory trends have also influenced its handling protocols, with emphasis on green chemistry alternatives for its production.

The pharmaceutical industry leverages this compound for structure-activity relationship (SAR) studies, particularly in modifying lead compounds to enhance bioavailability. Searches for "736091-94-4 supplier" or "oxirane carboxylic acid price" highlight its commercial relevance. Additionally, its potential in polymer chemistry—as a crosslinking agent or monomer—has been explored in academic publications, aligning with the growing focus on sustainable materials.

Quality control of CAS 736091-94-4 adheres to stringent standards, including ICH guidelines for impurities. Stability studies indicate optimal storage under inert conditions to preserve its epoxide integrity. As synthetic methodologies advance, innovations like flow chemistry and enzymatic resolution are being investigated to optimize its production efficiency—a topic frequently queried in scientific forums.

In conclusion, 3-(4-Methylphenyl)oxirane-2-carboxylic acid exemplifies the intersection of specialty chemicals and applied research. Its multifaceted applications, from pharmaceutical intermediates to material science, underscore its importance in modern chemistry. Ongoing studies continue to uncover new utilities, ensuring its prominence in industrial and academic settings alike.